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Compound of Interest

Compound Name: 2-Methyl-5-vinylpyrazine

Cat. No.: B089282

Audience: Researchers, scientists, and drug development professionals.
Introduction

2-Methyl-5-vinylpyrazine is a volatile organic compound and a significant flavor component in
a variety of roasted and thermally processed foods, contributing to nutty, roasted, and cocoa-
like aromas.[1][2] Its presence and concentration are critical in determining the sensory profile
of food products. In other contexts, such as the study of insect pheromones, this compound
can also be of significant interest.[2][3] Accurate and sensitive quantification of 2-Methyl-5-
vinylpyrazine is therefore essential for quality control in the food industry and for research in
chemical ecology. Solid Phase Microextraction (SPME) is a solvent-free, sensitive, and efficient
sample preparation technique that is well-suited for the extraction of volatile and semi-volatile
compounds from various matrices.[4][5][6] This application note provides a detailed protocol for
the analysis of 2-Methyl-5-vinylpyrazine using headspace SPME coupled with Gas
Chromatography-Mass Spectrometry (GC-MS).

Data Presentation

The following table summarizes the quantitative data for the analysis of pyrazines using SPME-
GC-MS. While specific data for 2-Methyl-5-vinylpyrazine is limited in the reviewed literature,
the provided ranges for other pyrazines offer a valuable reference for method validation and
performance expectations.
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Parameter Value Sample Matrix Source

Limit of Detection

2 - 60 ng/ Rapeseed Oil 71[8
(LOD) a/g p [718]
Limit of Quantitation ]

6 - 180 ng/g Rapeseed Oil [718]
(LOQ)
Linearity Range 1-50ng/g Microbial Samples [9]
Intra-day RSD <16% Rapeseed Oil [718]
Inter-day RSD <16% Rapeseed Oil [71[8]
Mean Recovery 91.6 - 109.2% Rapeseed Oil [718]

Experimental Protocols

This section details the methodologies for the analysis of 2-Methyl-5-vinylpyrazine using
SPME-GC-MS.

1. Materials and Reagents

e SPME Fiber Assembly: 50/30 um Divinylbenzene/Carboxen/Polydimethylsiloxane
(DVB/CAR/PDMS) is recommended for broad-range flavor compounds.[1] A 65 um
Polydimethylsiloxane/Divinylbenzene (PDMS/DVB) fiber is also a suitable alternative.[2][3]
[10]

e Vials: 10 mL or 20 mL amber glass vials with PTFE/silicone septa.

o Heating and Agitation: Autosampler with incubation and agitation capabilities, or a heating
block with a magnetic stirrer.

o GC-MS System: A Gas Chromatograph coupled with a Mass Spectrometer.
» Standards: Analytical standard of 2-Methyl-5-vinylpyrazine.

 Internal Standard (IS): A suitable deuterated pyrazine or other volatile compound not present
in the sample, such as [2H6]-2-methyl-pyrazine.[7][8]
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e Sodium Chloride (NaCl): For "salting-out" to improve analyte partitioning into the headspace.
o Sample Matrix: The specific food, beverage, or other sample to be analyzed.

2. SPME-GC-MS Analysis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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